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Compound of Interest

Compound Name: Dibenzyl terephthalate

Cat. No.: B057955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and

should be used in conjunction with the official SDS provided by the supplier. While this guide is

compiled with diligence, specific quantitative toxicological and ecological data for Dibenzyl
terephthalate is limited in publicly available literature. Much of the hazard information is based

on general chemical safety principles and data from structurally similar compounds.

Chemical Identification and Physicochemical
Properties
Dibenzyl terephthalate is a diester of terephthalic acid and benzyl alcohol. It is primarily used

in the synthesis of other organic compounds and as a plasticizer.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Dibenzyl terephthalate

Synonyms
1,4-Benzenedicarboxylic acid, 1,4-

bis(phenylmethyl) ester; Benzyl terephthalate

CAS Number 19851-61-7

Molecular Formula C22H18O4

Molecular Weight 346.38 g/mol

Table 2: Physicochemical Properties

Property Value Citation

Physical State
Solid (Off-White to Pale

Yellow)
[1]

Melting Point 95-97°C [1]

Boiling Point 500°C at 760 mmHg [1]

Flash Point 252.6°C [1]

Density 1.208 g/cm³ [1]

Solubility

Insoluble in water. Slightly

soluble in Chloroform and

Ethyl Acetate.

[1]

Vapor Pressure 3.96E-10 mmHg at 25°C [1]

Hazard Identification and Toxicological Summary
Comprehensive toxicological data for Dibenzyl terephthalate is not readily available in public

databases. Safety Data Sheets often report "no data available" for acute toxicity, skin and eye

irritation, and other endpoints.[2] Therefore, a precautionary approach is recommended,

treating it as a potentially hazardous substance. In the absence of specific data, information

from structurally related phthalates may be considered for a preliminary assessment, though
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this should not replace empirical testing. Some phthalates have been shown to have

reproductive and developmental toxicity.[3][4][5][6]

Table 3: Toxicological Data Summary

Endpoint Result Citation

Acute Oral Toxicity No data available [2]

Acute Dermal Toxicity No data available [2]

Acute Inhalation Toxicity No data available [2]

Skin Corrosion/Irritation No data available [2]

Serious Eye Damage/Irritation No data available [2]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available [2]

Specific Target Organ Toxicity

(Single Exposure)
No data available

Specific Target Organ Toxicity

(Repeated Exposure)
No data available

Aspiration Hazard No data available

Ecological Information: Specific ecotoxicity data for Dibenzyl terephthalate, including its

effects on fish, daphnia, and algae, is largely unavailable.[2] Due to its insolubility in water,

significant mobilization in aquatic environments may be limited. However, its persistence and

bioaccumulation potential are unknown.[2] Proper disposal is crucial to prevent environmental

contamination.
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Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are paramount to minimize exposure and ensure laboratory safety.

Handling Precautions
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools to prevent ignition sources.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for the specific procedures to determine the

appropriate PPE. The following are general recommendations for handling solid chemicals of

unknown toxicity:

Eye/Face Protection: Wear chemical safety goggles. For operations with a splash hazard, a

face shield is recommended.[7]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile,

neoprene).[7][8] Ensure gloves are inspected before use.
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Respiratory Protection: If handling procedures may generate dust or aerosols, a NIOSH-

approved respirator with a particulate filter may be necessary.[9] All respirator use must be in

accordance with a respiratory protection program.

Footwear: Closed-toe shoes are mandatory in laboratory settings.[9]

Personal Protective Equipment (PPE) Selection

Start: Handling Dibenzyl Terephthalate

Assess Risk of Exposure
(e.g., dust, splash)

Select Appropriate PPE

Eye Protection:
Safety Goggles / Face Shield

Skin Protection:
Lab Coat & Chemical-Resistant Gloves

Respiratory Protection:
(if dust/aerosol risk)

NIOSH-approved respirator

Proceed with Handling

Click to download full resolution via product page

Figure 1: Workflow for Selecting Personal Protective Equipment.

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[2]
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Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.

Fire-Fighting Measures
Dibenzyl terephthalate is a solid organic material and will burn if ignited.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10][11][12][13]

Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

Specific Hazards: Thermal decomposition can produce carbon monoxide and carbon

dioxide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Evacuate personnel to a safe area.

Wear appropriate PPE as described in Section 3.3. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For a solid spill, carefully sweep or scoop up the material and

place it into a suitable, labeled container for disposal.[1][14][15] Avoid creating dust. Clean

the spill area with soap and water.[14]
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Chemical Spill Response Protocol
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Assess Spill Size and Risk
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Contain Spill
(Prevent spreading)

Clean Up Spill
(Sweep/scoop solid material)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(In labeled, sealed container)

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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